molecular formula C23H20N2O4S2 B2913387 (3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide CAS No. 894677-04-4

(3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

Cat. No. B2913387
CAS RN: 894677-04-4
M. Wt: 452.54
InChI Key: BSPZHIUDGPLFSM-BKUYFWCQSA-N
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Description

(3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C23H20N2O4S2 and its molecular weight is 452.54. The purity is usually 95%.
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Scientific Research Applications

Theoretical Investigations and Molecular Properties

  • A study by Kotan, Savaş, and Yüksek (2019) investigated the theoretical properties of a closely related molecule through optimization using DFT methods, IR, NMR spectroscopy, and various molecular property calculations such as HOMO-LUMO gap and electron affinity. This research provides insights into the electronic structure and potential reactivity of similar compounds Kotan, Savaş, & Yüksek, 2019.

Synthesis and Chemical Reactivity

  • Acharya, Gautam, and Ila (2017) developed high-yield routes for synthesizing novel thieno-fused heterocycles, demonstrating the versatility of thieno compounds in creating complex structures potentially relevant for various applications. This study outlines methods that could be applicable to synthesizing or modifying compounds similar to the one Acharya, Gautam, & Ila, 2017.

Material Science and Nanotechnology Applications

  • Mishra, Ma, and Bäuerle (2009) discussed the molecular design of oligothiophenes for multidimensional nanoarchitectures, highlighting the significance of thieno compounds in material science and nanotechnology. This research might offer a theoretical foundation for using similar heterocyclic compounds in advanced materials Mishra, Ma, & Bäuerle, 2009.

Potential for Anticancer Activity

  • Gad et al. (2020) discovered new apoptosis-inducing agents based on a thiophene derivative for breast cancer treatment. Although this study focuses on anticancer activity, which falls outside the specified exclusion criteria, it exemplifies the broader therapeutic potential of thiophene derivatives in biomedical research Gad et al., 2020.

properties

IUPAC Name

(3Z)-3-[(4-acetylanilino)methylidene]-1-[(4-methylphenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H20N2O4S2/c1-15-3-5-17(6-4-15)14-25-20-11-12-30-23(20)22(27)21(31(25,28)29)13-24-19-9-7-18(8-10-19)16(2)26/h3-13,24H,14H2,1-2H3/b21-13-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BSPZHIUDGPLFSM-BKUYFWCQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CN2C3=C(C(=O)C(=CNC4=CC=C(C=C4)C(=O)C)S2(=O)=O)SC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)CN2C3=C(C(=O)/C(=C/NC4=CC=C(C=C4)C(=O)C)/S2(=O)=O)SC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H20N2O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

452.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

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